Cas no 1003315-38-5 (4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride)

• Product Name: 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride
• CAS No: 1003315-38-5
• MF: C₆H₁₅ClNOP
• MW: 183.616161584854
• CID: 5301835
• Update Time: 2025-10-24

4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1,4-azaphosphinane 4-oxide hydrochloride
• 4-ethyl-1,4lambda5-azaphosphinane 4-oxide;hydrochloride
• 4-Ethyl-1,4-azaphosphinane4-oxidehydrochloride
• 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride

• Inchi： 1S/C6H14NOP.ClH/c1-2-9(8)5-3-7-4-6-9;/h7H,2-6H2,1H3;1H
• InChI Key： HPNSBWCVEKQYFC-UHFFFAOYSA-N
• SMILES： Cl.P1(CC)(CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Topological Polar Surface Area: 29.1

Additional information on 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride

Professional Introduction to 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride (CAS No. 1003315-38-5)

4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1003315-38-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This organophosphorus derivative exhibits a unique structural framework, featuring a phosphorus atom integrated into a cyclic system that includes both nitrogen and oxygen heteroatoms. The presence of an ethyl substituent at the 4-position further modulates its chemical properties, making it a subject of interest for exploring novel pharmacological mechanisms.

The compound belongs to the class of phosphinanes, which are known for their versatile applications in organic synthesis and as intermediates in the development of bioactive molecules. The specific arrangement of atoms in 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride contributes to its distinct reactivity and potential biological activity. The cyclic structure, combined with the electron-withdrawing effects of the oxygen and nitrogen atoms, creates a molecular environment that is conducive to interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of this compound. Studies suggest that the phosphorus atom in 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride can act as a scaffold for designing molecules with enhanced binding affinity to specific enzymes or receptors. This has opened up new avenues for drug discovery, particularly in the quest for inhibitors targeting diseases associated with aberrant enzymatic activity.

One of the most compelling aspects of 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride is its potential role as a precursor in the synthesis of more complex pharmacophores. The compound’s ability to undergo functionalization reactions under controlled conditions makes it a valuable building block for medicinal chemists. For instance, modifications at the ethyl substituent or the nitrogen/phosphorus ring can lead to derivatives with tailored biological activities, such as anti-inflammatory or anticancer properties.

In vitro studies have begun to uncover the mechanistic insights into how 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride interacts with biological systems. Initial findings indicate that it may exhibit inhibitory effects on certain kinases or phosphodiesterases, which are implicated in various pathological conditions. The precise mode of action remains under investigation, but preliminary data suggest that its unique structural features allow it to disrupt key signaling pathways involved in cell proliferation and survival.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating its use in pharmacokinetic studies and formulation development. This solubility advantage is crucial for designing effective drug delivery systems, particularly for oral or injectable formulations. Researchers are exploring nanotechnology-based approaches to further improve the bioavailability and targeted delivery of 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride, ensuring that it reaches its intended biological target with minimal degradation.

The synthesis of 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Recent improvements in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact. Green chemistry principles are being increasingly applied to these synthetic routes, emphasizing the use of sustainable solvents and catalysts.

As research progresses, 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride is expected to find applications beyond traditional pharmaceuticals. Its structural motifs may inspire novel materials with applications in catalysis or polymer science. The compound’s ability to participate in coordination chemistry also makes it a candidate for designing metallo-drugs, which combine small-molecule ligands with metal ions to enhance therapeutic efficacy.

The regulatory landscape for new chemical entities like 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride continues to evolve, necessitating rigorous safety and efficacy testing before clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through preclinical and clinical development pipelines. Regulatory agencies are increasingly focused on expedited pathways for promising therapeutics, which could accelerate the introduction of drugs derived from such innovative molecules.

In conclusion, 4 - ethyl - 1 , 4 lambda 5 - azaphosphinan - 4 - one hydrochloride ( CAS No . 1003315 - 38 - 5 ) represents a significant advancement in pharmaceutical chemistry with diverse potential applications . Its unique structural features , combined with emerging research findings , position it as a valuable candidate for further exploration in drug discovery and development . As scientific understanding deepens , this compound is poised to contribute to therapeutic innovations across multiple disease areas .